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Compound of Interest

Compound Name: Oleic acid-13C potassium

Cat. No.: B15559042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Oleic acid-13C
potassium salt in dimethyl sulfoxide (DMSO). Due to the limited availability of direct solubility

data for the isotopically labeled compound, this guide leverages data from its non-labeled

counterparts, potassium oleate and oleic acid, to provide a robust framework for its use in

research and development.

Core Concepts in Solubility
The dissolution of a solute in a solvent is governed by the principle of "like dissolves like." In

the case of Oleic acid-13C potassium salt and DMSO, the solubility is influenced by the

molecular properties of both the solute and the solvent. Oleic acid-13C potassium is an

amphiphilic molecule, possessing a long, nonpolar hydrocarbon tail and a polar carboxylate

head. DMSO is a highly polar aprotic solvent, capable of dissolving a wide range of polar and

nonpolar compounds.

The dissolution process involves the disruption of the crystal lattice of the solid Oleic acid-13C
potassium and the subsequent solvation of its ions by DMSO molecules. The potassium

cation (K+) is strongly solvated by the negatively charged oxygen atoms of the DMSO

molecules, while the oleate anion is solvated through interactions between its carboxylate

group and the positively charged sulfur atoms of the DMSO molecules. The long hydrocarbon

tail of the oleate anion interacts with the methyl groups of DMSO.
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Solubility Data
While specific quantitative solubility data for Oleic acid-13C potassium in DMSO is not readily

available in the literature, the solubility of oleic acid and its salts in DMSO provides a strong

indication of its behavior.

Compound Solvent Reported Solubility

Oleic Acid DMSO ~100 mg/mL[1][2][3]

Oleic Acid DMSO 350 mM[4]

Palmitic Acid DMSO 20 mg/mL[3]

Potassium Oleate Water, Ethanol Soluble[5]

It is reasonable to expect the solubility of Oleic acid-13C potassium in DMSO to be in a

similar range to that of oleic acid, likely in the high mg/mL to low molar concentrations.

Experimental Protocol for Dissolution
This protocol provides a general guideline for dissolving Oleic acid-13C potassium in DMSO.

Researchers should adapt this protocol based on their specific experimental needs and

concentration requirements.

Materials:

Oleic acid-13C potassium salt (solid)

Anhydrous DMSO

Sterile, amber glass vial or appropriate container

Vortex mixer

Warming device (e.g., water bath or heating block), if necessary

Procedure:
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Preparation: Ensure all glassware is clean and dry to prevent contamination. Use of

anhydrous DMSO is recommended to avoid the introduction of water, which can affect

solubility.

Weighing: Accurately weigh the desired amount of Oleic acid-13C potassium salt and

transfer it to the vial.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the target

concentration.

Dissolution:

Cap the vial securely.

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

Warming (Optional): If the compound does not fully dissolve at room temperature, gentle

warming can be applied.

Set a water bath or heating block to a low temperature (e.g., 30-40°C).

Place the vial in the warming device and continue to vortex intermittently until the solid is

completely dissolved. Caution: Avoid excessive heat, which could degrade the compound.

Storage: Once dissolved, store the stock solution as recommended by the manufacturer,

typically at -20°C or -80°C for long-term stability.[6]

Visualizing the Process
Diagram 1: Experimental Workflow for Dissolving Oleic Acid-13C Potassium in DMSO
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Caption: Workflow for preparing a DMSO solution of Oleic acid-13C potassium.
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Diagram 2: Conceptual Diagram of Solvation
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Caption: Solvation of Oleic acid-13C potassium by DMSO molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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